N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(3,5-dimethylphenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(3,5-dimethylphenyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BBS-2 and is a sulfonamide derivative that has been synthesized through a multi-step process.
Scientific Research Applications
BBS-2 has been the subject of numerous scientific research studies due to its potential therapeutic applications. It has been shown to have anti-cancer properties, specifically in the treatment of breast cancer. BBS-2 has been found to inhibit the growth of breast cancer cells and induce apoptosis, or programmed cell death, in these cells. Additionally, BBS-2 has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of beta-amyloid plaques, which are a hallmark of the disease.
Mechanism of Action
The exact mechanism of action of BBS-2 is not fully understood, but it is believed to act as a histone deacetylase inhibitor. Histone deacetylases are enzymes that play a role in the regulation of gene expression, and inhibition of these enzymes can lead to changes in gene expression that may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
BBS-2 has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-Alzheimer's properties, BBS-2 has been found to have anti-inflammatory effects. It has also been shown to reduce oxidative stress and improve mitochondrial function.
Advantages and Limitations for Lab Experiments
BBS-2 has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to be stable under a variety of conditions. Additionally, it has been found to have low toxicity in vitro. However, there are also limitations to its use in lab experiments. BBS-2 is not water-soluble, which can make it difficult to use in certain assays. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.
Future Directions
There are several future directions for research on BBS-2. One area of interest is the development of BBS-2 analogs that may have improved therapeutic properties. Additionally, further research is needed to fully understand the mechanism of action of BBS-2 and its potential use in the treatment of various diseases. Finally, more studies are needed to determine the safety and efficacy of BBS-2 in vivo, as most of the current research has been done in vitro.
Synthesis Methods
The synthesis of BBS-2 involves a multi-step process that begins with the reaction of 4-butoxybenzaldehyde with hydrazine hydrate to form 2-(4-butoxybenzylidene)hydrazine. This intermediate is then reacted with ethyl oxalyl chloride to form N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-4-butoxybenzenesulfonamide. Finally, this compound is reacted with 3,5-dimethylaniline to form N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(3,5-dimethylphenyl)benzenesulfonamide (BBS-2).
properties
Product Name |
N-{2-[2-(4-butoxybenzylidene)hydrazino]-2-oxoethyl}-N-(3,5-dimethylphenyl)benzenesulfonamide |
---|---|
Molecular Formula |
C27H31N3O4S |
Molecular Weight |
493.6 g/mol |
IUPAC Name |
2-[N-(benzenesulfonyl)-3,5-dimethylanilino]-N-[(E)-(4-butoxyphenyl)methylideneamino]acetamide |
InChI |
InChI=1S/C27H31N3O4S/c1-4-5-15-34-25-13-11-23(12-14-25)19-28-29-27(31)20-30(24-17-21(2)16-22(3)18-24)35(32,33)26-9-7-6-8-10-26/h6-14,16-19H,4-5,15,20H2,1-3H3,(H,29,31)/b28-19+ |
InChI Key |
GEKRHFNBFGNWGJ-TURZUDJPSA-N |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)/C=N/NC(=O)CN(C2=CC(=CC(=C2)C)C)S(=O)(=O)C3=CC=CC=C3 |
SMILES |
CCCCOC1=CC=C(C=C1)C=NNC(=O)CN(C2=CC(=CC(=C2)C)C)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C=NNC(=O)CN(C2=CC(=CC(=C2)C)C)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.